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Compound of Interest

Compound Name: 3'-Methoxyacetophenone

Cat. No.: B145981

An In-depth Technical Guide to 3'-Methoxyacetophenone: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

Introduction

3'-Methoxyacetophenone, also known as m-methoxyacetophenone or 3-acetylanisole, is an
aromatic ketone that serves as a versatile intermediate and building block in organic synthesis.
[1] With a methoxy group and a ketone functional group attached to a benzene ring, it exhibits
unique reactivity that makes it valuable in the pharmaceutical, agrochemical, and fragrance
industries.[1] Its applications range from being a key ingredient in perfumes and flavorings to
an essential precursor in the synthesis of more complex molecules and pharmaceuticals
targeting specific biological pathways.[1][2] This guide provides a comprehensive overview of
its chemical properties, structure, and relevant experimental protocols.

Chemical and Physical Properties

The fundamental physicochemical properties of 3'-Methoxyacetophenone are summarized
below. This data is critical for its application in experimental design, chemical synthesis, and
formulation development.
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Property Value Reference(s)

IUPAC Name 1-(3-methoxyphenyl)ethanone [31141[5]
3-Acetylanisole, m-

Synonyms Methoxyacetophenone, Methyl  [1][4][5]
3-methoxyphenyl ketone

CAS Number 586-37-8 [31[41[5]

Molecular Formula CoH1002 [11[3114115]

Molecular Weight 150.17 g/mol [3]

Appearance Colorless to pale yellow liquid [11[3]

Melting Point -7°C [1]

Boiling Point 239-241 °C (lit.) (2161171

Density 1.094 g/mL at 25 °C (lit.) [1107]

Refractive Index (n20/D)

1.542 (lit.)

[1](7]

Flash Point 110 °C /230 °F (closed cup) [8]
B Fully miscible in water, soluble
Solubility , [2][7]
in alcohol.
Vapor Pressure 0.08 mmHg [3]
BAYUSCHCCGXLAY-

InChl Key

UHFFFAOYSA-N

[31141[5]

SMILES String

COclccee(cl)C(C)=0

Chemical Structure

The structure of 3'-Methoxyacetophenone consists of an acetophenone core with a methoxy

group substituted at the meta-position (carbon 3) of the benzene ring.
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Reaction Preparation Condensation Reaction
Dissolve 3'-Methoxyacetophenone Stir Cool Mixture Add NaOH (aq) Stir at Room Temp | Monitor by TLC
and Benzaldehyde in Ethanol inIce Bath Dropwise (4-24h) Y

Product Isolation & Purification

Acidify with HCI )
Filter Crude Product

Pour into Recrystallize
Crushed Ice from Ethanol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b145981#3-methoxyacetophenone-chemical-properties-and-structure
https://www.benchchem.com/product/b145981#3-methoxyacetophenone-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b145981?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

